Cas no 1019105-63-5 (3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole
• CAS No: 1019105-63-5
• MF: C₁₄H₁₇N₃O₃S₂
• MW: 339.433080434799
• CID: 6305071
• PubChem ID: 16896660
• Update Time: 2025-05-20

3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole
• (3,5-dimethyl-4-pyrrolidin-1-ylsulfonylpyrazol-1-yl)-thiophen-2-ylmethanone
• AKOS002281971
• F2065-0374
• 1019105-63-5
• (3,5-dimethyl-4-(pyrrolidin-1-ylsulfonyl)-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
• 3,5-dimethyl-4-(pyrrolidinylsulfonyl)pyrazolyl 2-thienyl ketone

• Inchi： 1S/C14H17N3O3S2/c1-10-13(22(19,20)16-7-3-4-8-16)11(2)17(15-10)14(18)12-6-5-9-21-12/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： XRZLRNVUAMXMLR-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C(C2=CC=CS2)=O)C=1C)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 339.07113376g/mol
• Monoisotopic Mass: 339.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole

Comprehensive Overview of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole (CAS No. 1019105-63-5)

3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole (CAS No. 1019105-63-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyrazole core with pyrrolidine and thiophene moieties, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its unique structural features.

The molecular structure of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole includes a sulfonyl group that enhances its binding affinity to biological targets. This characteristic has led to its exploration in cancer therapeutics and neurodegenerative disease research, aligning with current trends in precision medicine. The compound's thiophene-2-carbonyl component contributes to its stability and bioavailability, key factors in drug development pipelines.

In material science, CAS 1019105-63-5 demonstrates potential for creating advanced organic semiconductors due to its conjugated system. This application taps into the growing demand for flexible electronics and OLED technologies, addressing industry needs for more efficient light-emitting materials. The compound's thermal stability and electron transport properties make it a candidate for next-generation optoelectronic devices.

Synthetic routes to 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole typically involve multi-step organic reactions, with careful control of reaction conditions to optimize yield. Recent publications highlight improved methodologies using microwave-assisted synthesis and catalytic systems, reflecting the pharmaceutical industry's push toward greener chemistry practices. These advancements answer frequent search queries about efficient synthesis of complex heterocycles.

The compound's physicochemical properties, including its logP value and hydrogen bond acceptors/donors, position it favorably in Lipinski's Rule of Five analyses. This makes 1019105-63-5 particularly relevant to medicinal chemists searching for drug-like molecules with good membrane permeability. Computational studies suggest promising ADMET profiles for derivatives of this scaffold.

Market analysis indicates growing interest in pyrazole-based compounds like 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole, particularly from contract research organizations specializing in fragment-based drug discovery. The compound's structural complexity addresses the need for novel pharmacophores in targeting difficult-to-treat diseases, a frequent topic in recent scientific conferences and publications.

Quality control of CAS 1019105-63-5 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, with particular attention to isomeric purity. These protocols respond to industry demands for high-purity research chemicals, a common search term among laboratory professionals. Standardized characterization data helps researchers compare batches and reproduce experimental results.

Environmental and safety assessments of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole suggest it requires standard laboratory handling procedures. While not classified as hazardous under current regulations, proper PPE and ventilation are recommended during manipulation, addressing common workplace safety queries about chemical handling best practices.

The intellectual property landscape surrounding 1019105-63-5 shows increasing patent activity, particularly in combinatorial chemistry applications. This reflects the compound's value in generating structure-activity relationship libraries, a hot topic in AI-driven drug discovery platforms. Several recent patents describe its use in allosteric modulator development for G-protein coupled receptors.

Future research directions for 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1-(thiophene-2-carbonyl)-1H-pyrazole may explore its potential in photodynamic therapy agents or metal-organic frameworks, responding to emerging trends in theranostic nanomaterials. The compound's modular structure allows for systematic modification, making it a valuable tool for answering fundamental questions about molecular recognition and supramolecular chemistry principles.